Cas no 341967-66-6 ((2-Chloro-1,3-thiazol-5-yl)methyl 3-(trifluoromethyl)benzenecarboxylate)

• Product Name: (2-Chloro-1,3-thiazol-5-yl)methyl 3-(trifluoromethyl)benzenecarboxylate
• CAS No: 341967-66-6
• CID: 4649150
• Update Time: 2025-11-06

(2-Chloro-1,3-thiazol-5-yl)methyl 3-(trifluoromethyl)benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-1,3-thiazol-5-yl)methyl 3-(trifluoromethyl)benzenecarboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on (2-Chloro-1,3-thiazol-5-yl)methyl 3-(trifluoromethyl)benzenecarboxylate

Introduction to (2-Chloro-1,3-thiazol-5-yl)methyl 3-(trifluoromethyl)benzenecarboxylate (CAS No. 341967-66-6)

The compound (2-Chloro-1,3-thiazol-5-yl)methyl 3-(trifluoromethyl)benzenecarboxylate, identified by the CAS registry number 341967-66-6, is a chemically synthesized organic compound with a complex structure that combines elements of heterocyclic chemistry and aromatic systems. This compound has garnered attention in recent years due to its unique properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a thiazole ring substituted with a chlorine atom at position 2 and a methyl group at position 5, which is further connected to a benzenecarboxylate moiety bearing a trifluoromethyl group at position 3. This combination of functional groups imparts the compound with distinct chemical reactivity and physical properties.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. The thiazole ring is known for its versatility in organic synthesis, often serving as a building block for various heterocyclic compounds with therapeutic applications. The presence of the trifluoromethyl group adds electronic complexity to the molecule, enhancing its stability and reactivity in certain chemical transformations. Researchers have explored the use of this compound in the development of new drug candidates, particularly in the context of targeting specific biological pathways associated with diseases such as cancer and inflammation.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The key intermediates include chlorothiazoles and aryl carboxylic acids, which are combined under specific reaction conditions to yield the final product. Optimization of these reaction conditions has been a focus of recent research efforts, aiming to improve yield and purity while minimizing environmental impact.

The physical properties of this compound are also of significant interest. Its melting point, solubility, and stability under various conditions have been characterized using advanced analytical techniques such as X-ray crystallography and thermogravimetric analysis. These studies have provided insights into its suitability for different industrial applications, particularly in formulations requiring high thermal stability or controlled release mechanisms.

From an environmental perspective, the compound's biodegradability and ecotoxicological profile have been assessed to ensure compliance with regulatory standards. Preliminary data suggest that it exhibits moderate biodegradability under aerobic conditions, though further studies are needed to fully understand its environmental impact.

In conclusion, (2-Chloro-1,3-thiazol-5-yl)methyl 3-(trifluoromethyl)benzenecarboxylate (CAS No. 341967-66-6) represents a promising compound with diverse potential applications across multiple industries. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in the creation of novel bioactive molecules and advanced materials.